BE“GHE Validation & Comparative

Check Availability & Pricing

Confirming On-Target Effects of DS88790512
with Control Compounds: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: DS88790512
Cat. No.: B10819894
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of DS88790512, a potent and selective blocker of
the Transient Receptor Potential Canonical 6 (TRPC6) ion channel, with established control
compounds. The presented data and experimental protocols are intended to assist researchers
in designing and interpreting experiments to confirm the on-target effects of DS88790512.

Introduction to DS88790512 and TRPC6

DS88790512 is a novel bicyclo[4.3.0]Jnonane derivative identified as a potent and selective
inhibitor of the TRPC6 channel, a non-selective cation channel implicated in various
physiological and pathological processes.[1] TRPC6 is a member of the transient receptor
potential (TRP) family of ion channels and its activation leads to an influx of Ca2+, which in turn
triggers downstream signaling pathways, such as the activation of Nuclear Factor of Activated
T-cells (NFAT).[2][3] Dysregulation of TRPC6 activity has been linked to several diseases,
making it an attractive therapeutic target. This guide compares DS88790512 with other known
TRPC6 modulators to verify its specific on-target effects.
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Data Presentation: Comparative Activity of TRPC6
Modulators

The following table summarizes the potency and selectivity of DS88790512 and selected
control compounds against TRPC6 and related TRPC channels. This data is crucial for
selecting appropriate compound concentrations and for interpreting experimental outcomes.

IC50 / EC50 Selectivity
Compound Type Target .
(nM) Profile
High selectivity
. against hERG
DS88790512 Inhibitor TRPC6 11

and hNaVv1.5

channels.[1]

85-fold selective

for TRPC6 over
BI-749327 Inhibitor TRPC6 13-19 TRPC3 and 42-

fold over TRPC?7.

[21(31[4]

~30-fold
selective for
SAR7334 Inhibitor TRPC6 7.9-95 TRPC6 over
TRPC3 and
TRPC7.[5]
EC50: 80 Potent activator
GSK1702934A Activator TRPC3/TRPC6 (TRPC3), 440 of both TRPC3
(TRPCS6) and TRPCB6.[6]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of a bicyclo[4.3.0]nonane derivative DS88790512 as a potent, selective, and
orally bioavailable blocker of transient receptor potential canonical 6 (TRPC6) - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 2. Invivo selective inhibition of TRPC6 by antagonist Bl 749327 ameliorates fibrosis and
dysfunction in cardiac and renal disease - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. Invivo selective inhibition of TRPC6 by antagonist Bl 749327 ameliorates fibrosis and
dysfunction in cardiac and renal disease - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 4. medchemexpress.com [medchemexpress.com]
¢ 5. medchemexpress.com [medchemexpress.com]
e 6. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Confirming On-Target Effects of DS88790512 with
Control Compounds: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819894/docs#confirming-on-target-effects-of-
ds88790512-with-control-compounds-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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